Cas no 958027-86-6 (1-chloro-2-(2-chloroethyl)-3-fluorobenzene)

• Product Name: 1-chloro-2-(2-chloroethyl)-3-fluorobenzene
• CAS No: 958027-86-6
• MF: C₈H₇Cl₂F
• MW: 193.045583963394
• CID: 4667645
• PubChem ID: 43350831
• Update Time: 2024-03-01

1-chloro-2-(2-chloroethyl)-3-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2-(2-chloroethyl)-3-fluorobenzene

• MDL： MFCD11646257
• Inchi： 1S/C8H7Cl2F/c9-5-4-6-7(10)2-1-3-8(6)11/h1-3H,4-5H2
• InChI Key： DWOXLKKZXSXPSK-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=CC(F)=C1CCCl

Computed Properties

• Exact Mass: 191.9908838g/mol
• Monoisotopic Mass: 191.9908838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes